1-[4-(Benzylsulfonyl)piperazin-1-yl]-2-(3-methylphenoxy)ethanone

• Molecular Formula: C20H24N2O4S
• Molecular Weight: 388.5 g/mol
• IUPAC Name: 1-(4-benzylsulfonylpiperazin-1-yl)-2-(3-methylphenoxy)ethanone
• InChI: InChI=1S/C20H24N2O4S/c1-17-6-5-9-19(14-17)26-15-20(23)21-10-12-22(13-11-21)27(24,25)16-18-7-3-2-4-8-18/h2-9,14H,10-13,15-16H2,1H3
• InChI Key: HJAGWOGJNJTGTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)N2CCN(CC2)S(=O)(=O)CC3=CC=CC=C3

Description

1-[4-(BENZYLSULFONYL)PIPERAZINO]-2-(3-METHYLPHENOXY)-1-ETHANONE is a synthetic organic compound that features a piperazine ring substituted with a benzylsulfonyl group and a phenoxyethanone moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[4-(BENZYLSULFONYL)PIPERAZINO]-2-(3-METHYLPHENOXY)-1-ETHANONE typically involves the following steps:

Formation of the Piperazine Ring: The piperazine ring can be synthesized through the cyclization of 1,2-diamine derivatives with sulfonium salts.

Introduction of the Benzylsulfonyl Group: The benzylsulfonyl group is introduced via the reaction of the piperazine derivative with benzylsulfonyl chloride under basic conditions.

Attachment of the Phenoxyethanone Moiety: The final step involves the coupling of the benzylsulfonyl piperazine with 3-methylphenoxyacetyl chloride in the presence of a base to form the desired compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale synthesis. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

1-[4-(BENZYLSULFONYL)PIPERAZINO]-2-(3-METHYLPHENOXY)-1-ETHANONE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the benzylsulfonyl group or the phenoxyethanone moiety.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Nucleophiles such as amines, thiols, and halides.

Major Products Formed

Oxidation: Oxidized derivatives of the benzylsulfonyl and phenoxyethanone groups.

Reduction: Reduced forms of the benzylsulfonyl and phenoxyethanone groups.

Substitution: Substituted derivatives with various nucleophiles.

Scientific Research Applications

1-[4-(BENZYLSULFONYL)PIPERAZINO]-2-(3-METHYLPHENOXY)-1-ETHANONE has several scientific research applications, including:

Medicinal Chemistry: It is studied for its potential as a pharmaceutical agent due to its unique structural features.

Biological Research: The compound is used in studies to understand its interactions with biological targets.

Industrial Applications: It may be used as an intermediate in the synthesis of other complex organic molecules.

Mechanism of Action

The mechanism of action of 1-[4-(BENZYLSULFONYL)PIPERAZINO]-2-(3-METHYLPHENOXY)-1-ETHANONE involves its interaction with specific molecular targets. The benzylsulfonyl group and the phenoxyethanone moiety may interact with enzymes or receptors, leading to modulation of their activity. The exact pathways and targets are subject to ongoing research.

Comparison with Similar Compounds

Similar Compounds

1-(3-CHLOROPHENYL)PIPERAZINE: A phenylpiperazine derivative with similar structural features.

1-(3-TRIFLUOROMETHYL-PHENYL)PIPERAZINE: Another phenylpiperazine derivative with a trifluoromethyl group.

Uniqueness

1-[4-(BENZYLSULFONYL)PIPERAZINO]-2-(3-METHYLPHENOXY)-1-ETHANONE is unique due to the presence of both the benzylsulfonyl and phenoxyethanone groups, which confer distinct chemical and biological properties compared to other piperazine derivatives.